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Compound of Interest

Compound Name: Thp-peg10-thp

Cat. No.: B3328160 Get Quote

Disclaimer: The following guidance is based on the available safety information for components

of "THP-PEG10-THP," specifically Tetrahydropyran (THP) and a related compound, THP-

PEG10-OH. No specific safety data for "THP-PEG10-THP" was found. It is crucial to consult

the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact chemical you

are using.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal guidelines for researchers, scientists, and drug development

professionals handling THP-PEG10-THP, a compound understood to be a bifunctional linker

containing Tetrahydropyran (THP) and a 10-unit polyethylene glycol (PEG) chain. The primary

hazards are associated with the THP group, which is a highly flammable liquid and vapor that

can cause skin and eye irritation and may form explosive peroxides[1][2][3]. The related

compound THP-PEG10-OH is also classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects[4].

Personal Protective Equipment (PPE)
Proper PPE is mandatory to ensure personal safety when handling THP-PEG10-THP. The

following table summarizes the required equipment.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Chemical Safety Goggles or

Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166[1].

Skin Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure. Nitrile or neoprene

gloves are generally

recommended for handling

flammable liquids and irritants.

Body Laboratory Coat

Wear a flame-retardant lab

coat to protect against

splashes and fire hazards.

Respiratory
Not typically required under

normal use

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.

Hazard Summary and Safety Precautions
The primary hazards associated with the components of THP-PEG10-THP are summarized

below, along with essential safety precautions.
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Hazard Description Precautionary Statements

Flammability

Highly flammable liquid and

vapor. Vapors may form

explosive mixtures with air and

travel to an ignition source.

Keep away from open flames,

hot surfaces, and sources of

ignition. Use non-sparking

tools and explosion-proof

equipment. Ground all metal

parts of equipment to avoid

static discharge.

Peroxide Formation

May form explosive peroxides

upon storage, especially when

exposed to air.

Containers should be dated

upon opening and tested

periodically for peroxides. If

peroxide formation is

suspected, do not move or

open the container.

Health Hazards

Causes skin and eye irritation.

May cause respiratory

irritation. Harmful if swallowed.

Avoid contact with skin, eyes,

and clothing. Do not ingest or

inhale. Wash hands thoroughly

after handling. Do not eat,

drink, or smoke when using

this product.

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.

Avoid release to the

environment. Collect spillage.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of THP-PEG10-THP. The following

workflow outlines the key steps from preparation to cleanup.
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Preparation

Handling

Cleanup & Disposal

1. Review SDS

2. Don PPE

3. Prepare Fume Hood

4. Weigh/Measure Compound

5. Perform Reaction

6. Quench Reaction (if applicable)

7. Dispose of Waste

8. Decontaminate Work Area

9. Remove PPE

Click to download full resolution via product page

Caption: Standard operational workflow for handling THP-PEG10-THP.
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Disposal Plan
Proper disposal of THP-PEG10-THP and associated waste is critical to prevent environmental

contamination and ensure safety.

Chemical Waste:

Collect all waste containing THP-PEG10-THP in a designated, properly labeled, and

sealed container.

The container should be stored in a cool, dry, and well-ventilated area away from ignition

sources.

Dispose of the chemical waste through an approved hazardous waste disposal facility.

Contaminated Materials:

Any materials that have come into contact with THP-PEG10-THP, such as gloves, pipette

tips, and paper towels, should be considered hazardous waste.

Soak up any spills with an inert absorbent material and place it in a suitable, closed

container for disposal.

Dispose of contaminated materials in the same manner as the chemical waste.

Empty Containers:

Empty containers may retain product residue and should be treated as hazardous.

Do not reuse empty containers. They should be disposed of through an approved waste

disposal plant.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure a safe laboratory environment when working with THP-PEG10-THP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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